Cas no 2090464-49-4 (4-Cyclobutyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2090464-49-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD28517789
• CID: 5603451
• PubChem ID: 84652347
• Update Time: 2025-06-13

4-Cyclobutyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid
• 2090464-49-4
• EN300-6488939

• MDL： MFCD28517789
• Inchi： 1S/C8H10N2O2/c11-8(12)7-6(4-9-10-7)5-2-1-3-5/h4-5H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： VGPBGBOCQJEOHY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1)C1CCC1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS: 2090464-49-4)

4-Cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS: 2090464-49-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its pyrazole core and cyclobutyl substituent, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the design of kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

One of the key areas of interest is the role of 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. Researchers have demonstrated that modifications to the pyrazole scaffold, such as the introduction of the cyclobutyl group, can enhance binding affinity and selectivity for specific kinase targets. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, which exhibited potent inhibitory activity against a subset of tyrosine kinases implicated in tumor growth.

In addition to its applications in kinase inhibition, 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid has also been investigated for its anti-inflammatory properties. A study conducted by a team at a leading pharmaceutical company revealed that derivatives of this compound could modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid further enhances its appeal as a starting material for drug discovery. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating rapid structure-activity relationship (SAR) studies. For example, a novel one-pot synthesis approach was reported in Organic Letters, which significantly reduced the number of steps required to produce high-purity 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid, thereby accelerating the drug development process.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Issues such as metabolic stability, oral bioavailability, and off-target effects need to be addressed to fully realize the therapeutic potential of 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid. Ongoing research is focused on employing computational modeling and high-throughput screening to identify optimal derivatives with improved drug-like properties.

In conclusion, 4-Cyclobutyl-1H-pyrazole-5-carboxylic acid (CAS: 2090464-49-4) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and anti-inflammatory therapy. Continued research efforts are expected to yield novel derivatives with enhanced efficacy and safety profiles, paving the way for new therapeutic options in the treatment of complex diseases.